Cas no 26338-58-9 (phenol, 2,6-diallyl-,)
phenol, 2,6-diallyl-, structure
Product Name:phenol, 2,6-diallyl-,
phenol, 2,6-diallyl-, Chemical and Physical Properties
Names and Identifiers
-
- phenol, 2,6-diallyl-,
- 2,6-Di-2-propen-1-ylphenol
- EINECS 222-186-4
- NSC59839
- 26338-58-9
- 4-06-00-04087 (Beilstein Handbook Reference)
- NSC-59839
- SCHEMBL168974
- 3382-99-8
- RSQ69QH3TR
- DTXSID20949205
- Phenol, 2,6-di-2-propenyl-
- Phenol, 2,6-di-2-propen-1-yl-
- 2,6-Di(prop-2-en-1-yl)phenol
- Phenol, 2,6-diallyl-
- BRN 2085890
- 2,6-Diallylphenol
- 2,6-Diallyl-phenol
- NS00049235
- NSC 59839
-
- Inchi: 1S/C12H14O/c1-3-6-10-8-5-9-11(7-4-2)12(10)13/h3-5,8-9,13H,1-2,6-7H2
- InChI Key: RMXNSQWYMVTLEU-UHFFFAOYSA-N
- SMILES: OC1C(=CC=CC=1CC=C)CC=C
Computed Properties
- Exact Mass: 174.10452
- Monoisotopic Mass: 174.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
phenol, 2,6-diallyl-, Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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